Cas no 168272-96-6 (1-Piperidinamine,3,5-dimethyl-,trans-(9CI))

1-Piperidinamine,3,5-dimethyl-,trans-(9CI) structure

168272-96-6 structure

Product Name:1-Piperidinamine,3,5-dimethyl-,trans-(9CI)

CAS No:168272-96-6

MF:C₇H₁₆N₂

MW:128.215341567993

CID:1355822

PubChem ID:28083727

Update Time:2024-02-29

1-Piperidinamine,3,5-dimethyl-,trans-(9CI) Chemical and Physical Properties

Names and Identifiers

- 1-piperidinamine,3,5-dimethyl-,trans-(9ci)
- 1-Piperidinamine,3,5-dimethyl-,trans-(9CI)
- Inchi： 1S/C7H16N2/c1-6-3-7(2)5-9(8)4-6/h6-7H,3-5,8H2,1-2H3/t6-,7-/m1/s1
- InChI Key： WOCYUPDGHPFFLE-RNFRBKRXSA-N
- SMILES： N1(N)C[C@H](C)C[C@@H](C)C1

Computed Properties

Exact Mass: 128.13100
Monoisotopic Mass: 128.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 82.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 29.3Å²

Experimental Properties

PSA: 29.26000
LogP: 1.47620

1-Piperidinamine,3,5-dimethyl-,trans-(9CI) Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
5. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601

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